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Compound of Interest

Compound Name: p-Tolyl octanoate

Cat. No.: B1582236

Technical Guide: p-Tolyl Octanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of p-Tolyl octanoate, with a focus on its molecular weight and formula. This
document also outlines a general experimental protocol for its synthesis and analysis.

Core Data Summary

p-Tolyl octanoate, also known by other names such as p-cresyl caprylate and n-octanoic acid
p-tolyl ester, is an ester with applications in the flavor and fragrance industry.[1][2] Its
fundamental properties are summarized below.

Property Value Source
Molecular Formula C15H2202 [11[31[4][5]
Molecular Weight 234.33 g/mol [11[3]
CAS Registry Number 59558-23-5 [1]

IUPAC Name 4-methylphenyl octanoate [3]
Appearance Colorless oily liquid [2][4]
Solubility Insoluble in water; soluble in

oils and alcohol.[2][4]
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Molecular Structure and Composition

The molecular formula C1sH220:2 indicates that each molecule of p-tolyl octanoate is
composed of 15 carbon atoms, 22 hydrogen atoms, and 2 oxygen atoms. The structure
consists of an octanoyl group attached to a p-tolyl group through an ester linkage.

Constituent Elements

Carbon (C)

contains Atom Count: 15

p-Tolyl Octanoate contains Hydrogen (H)
(C15H2202) Atom Count: 22

[~

Oxygen (O)
Atom Count: 2

Click to download full resolution via product page
Caption: Molecular composition of p-Tolyl octanoate.
Experimental Protocols

Synthesis of p-Tolyl Octanoate via Fischer Esterification

A common method for the synthesis of esters like p-tolyl octanoate is Fischer esterification.
This involves the acid-catalyzed reaction of a carboxylic acid (octanoic acid) with an alcohol (p-
cresol).

Materials:
e p-Cresol
e Octanoic acid

o Concentrated sulfuric acid (catalyst)
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» Toluene (or another suitable solvent for azeotropic removal of water)
o Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

e Round-bottom flask

o Dean-Stark apparatus

» Reflux condenser

e Separatory funnel

» Rotary evaporator

Procedure:

 In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,
combine equimolar amounts of p-cresol and octanoic acid in toluene.

» Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

o Heat the mixture to reflux. The water produced during the reaction will be collected in the
Dean-Stark trap, driving the equilibrium towards the formation of the ester.

» Monitor the reaction progress by observing the amount of water collected or by using
techniques such as thin-layer chromatography (TLC).

e Once the reaction is complete, allow the mixture to cool to room temperature.

o Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate
solution to neutralize the acidic catalyst.

o Wash with water and then with brine.

» Dry the organic layer over anhydrous magnesium sulfate.
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« Filter the drying agent and remove the solvent under reduced pressure using a rotary
evaporator to yield the crude p-tolyl octanoate.

e The product can be further purified by vacuum distillation.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

The purity and identity of p-tolyl octanoate can be determined using Gas Chromatography-
Mass Spectrometry (GC-MS). The following is a general protocol that can be adapted for this
purpose.

Instrumentation:

o Gas chromatograph equipped with a mass spectrometer detector

e Capillary column (e.g., HP-5ms, 30 m x 0.25 mm i.d., 0.25 pm film thickness)
GC Conditions (Example):

Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

e Inlet Temperature: 280 °C.
« Injection Volume: 1 pL (splitless injection).

e Oven Temperature Program:

o

Initial temperature: 55 °C, hold for 1 min.

[¢]

Ramp to 130 °C at 20 °C/min, hold for 2 min.

[¢]

Ramp to 160 °C at 5 °C/min.

o

Ramp to 300 °C at 30 °C/min, hold for 5 min.

o Transfer Line Temperature: 280 °C.
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MS Conditions (Example):

lon Source: Electron lonization (EI).

lon Source Temperature: 230 °C.

Electron Energy: 70 eV.

Mass Range: Scan over a suitable m/z range to detect the molecular ion and characteristic
fragments of p-tolyl octanoate.

Sample Preparation:

e Prepare a dilute solution of the p-tolyl octanoate sample in a volatile organic solvent such
as hexane or ethyl acetate.

* Inject the sample into the GC-MS system.

e The resulting chromatogram will show the retention time of the compound, and the mass
spectrum will provide its fragmentation pattern, which can be compared to a reference
spectrum for identification.
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Caption: General workflow for synthesis and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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